Cas no 1159937-12-8 (3,5-Bis(2-methoxyphenyl)-1H-pyrazole)

3,5-Bis(2-methoxyphenyl)-1H-pyrazole structure
1159937-12-8 structure
Product Name:3,5-Bis(2-methoxyphenyl)-1H-pyrazole
CAS No:1159937-12-8
MF:C17H16N2O2
MW:280.321144104004
MDL:MFCD08552888
CID:3059734
PubChem ID:19587672
Update Time:2025-04-21

3,5-Bis(2-methoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(2-methoxyphenyl)-1H-pyrazole
    • JWB93712
    • STK349977
    • 1159937-12-8
    • DTXSID301289735
    • BBL040188
    • AKOS000311318
    • 2-[3-(2-METHOXYPHENYL)-1H-PYRAZOL-5-YL]PHENYL METHYL ETHER
    • EN300-230097
    • 3,5-di(methoxyphenyl)pyrazole
    • MDL： MFCD08552888
    • Inchi： 1S/C17H16N2O2/c1-20-16-9-5-3-7-12(16)14-11-15(19-18-14)13-8-4-6-10-17(13)21-2/h3-11H,1-2H3,(H,18,19)
    • InChI Key： IPNGSQDMHLJZCE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC=CC=1C1=CC(C2C=CC=CC=2OC)=NN1

Computed Properties

  • Exact Mass: 280.121177757Da
  • Monoisotopic Mass: 280.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 47.1Ų

3,5-Bis(2-methoxyphenyl)-1H-pyrazole Pricemore >>

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Chemenu
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 1159937-12-8 97%
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Enamine
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Enamine
EN300-230097-1.0g
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Enamine
EN300-230097-2.5g
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 1159937-12-8 95%
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Enamine
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